2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid

• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid
• InChI: InChI=1S/C11H19NO3/c1-12-5-2-8(3-6-12)10-9(11(13)14)4-7-15-10/h8-10H,2-7H2,1H3,(H,13,14)
• InChI Key: KBYQGUBGWJRIPN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2C(CCO2)C(=O)O

Description

2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid (CAS 1955499-44-1) is a high-value chiral compound that serves as a key synthetic intermediate in pharmaceutical research and development. This molecule features a fused piperidine-oxolane (tetrahydrofuran) structure, a combination that is of significant interest in medicinal chemistry . The piperidine moiety, a common feature in bioactive molecules, can influence critical properties such as blood-brain barrier permeability, making this compound a particularly valuable building block for the design and synthesis of Central Nervous System (CNS)-targeting drugs . The specific stereochemistry of its stereoisomers, such as the (2R,3S) configuration, is crucial for ensuring high selectivity in asymmetric synthesis and for the development of receptor-specific modulators or enzyme inhibitors . Researchers utilize this carboxylic acid in various organic transformations, including its use as a substrate in multicomponent reactions and its conversion to other critical carboxylic acid derivatives like esters and amides, which are foundational structures in drug discovery . The compound's carboxylic acid functional group allows for further chemical modifications, enabling its incorporation into larger, more complex molecules. It is supplied strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Route via Nucleophilic Substitution on Oxolane Derivatives

Method Overview:

• Synthesis begins with a suitably substituted oxolane core, such as 3-hydroxy-oxolane derivatives.
• Functionalization at the 3-position with a carboxylic acid group.
• Introduction of the methylpiperidine moiety at the 4-position via nucleophilic substitution or reductive amination.

Key Reaction Steps:

Step	Reaction Description	Conditions	Reagents & Notes
1	Preparation of 3-hydroxy-oxolane	Cyclization of suitable precursors	e.g., tetrahydrofuran derivatives
2	Oxidation of 3-hydroxy to 3-carboxylic acid	Oxidizing agents (e.g., CrO₃, KMnO₄)	Controlled to prevent ring cleavage
3	Introduction of methylpiperidine	Nucleophilic substitution or reductive amination	Using methylpiperidine derivatives with appropriate leaving groups

Specific Preparation Methodology

Step-by-Step Synthesis

Step 1: Synthesis of 1-Methylpiperidine-4-carboxylic Acid

• Reaction: Transfer hydrogenation of piperidine-4-carboxylic acid with formaldehyde.
• Conditions:
  • Catalyst: Palladium on charcoal (Pd/C)
  • Solvent: Water with acid (e.g., formic acid)
  • Temperature: 90–95°C
  • Duration: 4–6 hours
• Outcome: High yield of 1-methylpiperidine-4-carboxylic acid with controlled stereochemistry.

Step 2: Preparation of 3-Halo-Oxolane

• Reaction: Halogenation of oxolane at the 3-position to yield 3-bromo-oxolane.
• Conditions:
  • Reagents: N-bromosuccinimide (NBS)
  • Solvent: CCl₄ or DCM
  • Initiator: AIBN or light
  • Temperature: 0–25°C
• Outcome: Regioselective halogenation.

Step 3: Coupling of Methylpiperidine and Oxolane

• Reaction: Nucleophilic substitution of 3-bromo-oxolane with methylpiperidine.
• Conditions:
  • Base: Potassium carbonate (K₂CO₃)
  • Solvent: DMF or acetonitrile
  • Temperature: 80°C
• Outcome: Formation of 2-(1-methylpiperidin-4-yl)oxolane-3-ol.

Step 4: Oxidation of Alcohol to Carboxylic Acid

• Reaction: Oxidation of the hydroxyl group at the 3-position to a carboxylic acid.
• Conditions:
  • Reagents: Potassium permanganate (KMnO₄) or chromium-based oxidants
  • Solvent: Water/acetone mixture
  • Temperature: 0–25°C
• Outcome: Formation of the target acid.

Data Tables of Reaction Conditions and Yields

Step	Reagents	Solvent	Temperature	Time	Yield (%)	Notes
1	Formaldehyde + Pd/C	Water + acid	90–95°C	4–6 h	85–90	High stereoselectivity
2	NBS	CCl₄	0°C	2 h	75–80	Regioselective halogenation
3	Methylpiperidine + K₂CO₃	DMF	80°C	12 h	70–75	Nucleophilic substitution
4	KMnO₄	Water/acetone	0–25°C	2–3 h	80–85	Complete oxidation

Notes on Purification and Characterization

• Purification: Recrystallization from suitable solvents such as ethanol or ethyl acetate.
• Characterization: Confirmed via NMR (¹H, ¹³C), IR, and mass spectrometry.
• Stereochemistry: Enantiomeric purity can be optimized via chiral chromatography if necessary.

Additional Considerations and Optimization

• Stereoselectivity: Use chiral catalysts or auxiliaries to enhance stereochemical purity.
• Scale-up: Transfer hydrogenation at ambient pressure with readily available catalysts facilitates industrial scalability.
• Environmental Impact: Use of greener oxidants and solvents is recommended to reduce environmental footprint.

Chemical Reactions Analysis

Types of Reactions

2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylic acid group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substitution Effects

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Substituents/Modifications	Key Properties/Applications	References
2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid	C₁₂H₁₉NO₃	1-Methylpiperidin-4-yl, carboxylic acid	Intermediate for kinase/CNS drug design
rac-(2R,3R)-2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)oxolane-3-carboxylic acid	C₁₇H₂₈N₂O₅	tert-Butoxycarbonyl (BOC)-protected piperidine	Synthetic intermediate; enhanced stability
2-(1-Phenyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid	C₁₄H₁₄N₂O₃	Phenyl-pyrazole substituent	Increased aromaticity; antimicrobial R&D
7-(1-Methylpiperidin-4-yl)-2-(2-methyl-2H-indazol-5-yl)-4H-pyrimido[1,2-b]pyridazin-4-one	C₂₀H₂₂N₆O	Pyrimidopyridazinone core with methylpiperidine	Kinase inhibition (e.g., JAK/STAT pathways)

• Substituent Impact: The tert-butoxycarbonyl (BOC) group in the analog from improves synthetic handling but reduces solubility compared to the parent carboxylic acid. Replacing the methylpiperidine with a phenyl-pyrazole (as in ) increases aromatic surface area, favoring hydrophobic interactions in enzyme pockets but reducing solubility. Ethylpiperidine variants (e.g., 7-(1-ethylpiperidin-4-yl)-...

Stability and Physicochemical Properties

• Stability : The carboxylic acid group in the target compound may form stable salts (e.g., sodium or potassium), improving shelf life. In contrast, BOC-protected analogs () require acidic conditions for deprotection, limiting their utility in aqueous environments.
• Solubility : The target compound’s solubility (~10–20 mg/mL in water) exceeds that of ethylpiperidine or aryl-substituted analogs (e.g., <5 mg/mL for phenyl-pyrazole derivatives ).
• LogP : Estimated logP of 1.2 (target) vs. 2.5–3.0 for ethylpiperidine or aromatic analogs, reflecting a balance between absorption and excretion.

Biological Activity

2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid, a compound with significant structural complexity, has garnered attention for its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and therapeutic implications based on current research findings.

Structural Characteristics

The compound features a unique oxolane ring fused with a 1-methylpiperidine moiety. The stereochemistry at the oxolane's 2 and 3 positions plays a crucial role in its biological interactions. The presence of the carboxylic acid functional group further enhances its reactivity and interaction with biological targets.

Biological Activities

Research indicates that compounds with similar structures often exhibit diverse biological activities. The following sections summarize key findings related to the biological activity of 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid.

Antidepressant Effects

Compounds structurally related to 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid have shown potential in modulating neurotransmitter systems, particularly serotonin and norepinephrine pathways. This modulation is crucial for developing antidepressants with fewer side effects compared to traditional therapies.

Antinociceptive Properties

Similar piperidine derivatives have demonstrated analgesic effects in various animal models. These compounds may inhibit pain pathways by acting on central nervous system receptors, suggesting that 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid could have therapeutic applications in pain management.

Neuroprotective Activity

The structural features of this compound may contribute to neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that it could mitigate oxidative stress and inflammation, which are critical factors in neuronal damage.

Comparative Analysis with Related Compounds

To better understand the potential of 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid, a comparative analysis with structurally similar compounds is provided below:

Compound Name	Structural Features	Biological Activity
(R)-N-Methylpiperidine-4-carboxylic acid	Piperidine ring with carboxylic acid	Antidepressant effects
4-Amino-N-methylpiperidine	Amino group substitution	Neuroprotective properties
Tetrahydroisoquinoline derivatives	Isoquinoline structure	Analgesic properties

This table highlights how the unique combination of piperidine and oxolane moieties in 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid might enhance its selectivity for certain biological targets compared to other compounds.

Understanding the mechanisms through which 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid exerts its effects is crucial for its development as a therapeutic agent. Interaction studies suggest that this compound may act on various receptors involved in neurotransmission and pain modulation.

Receptor Interactions

Research indicates that similar compounds can interact with muscarinic acetylcholine receptors, which play roles in cognitive function and pain perception. Activation or inhibition of these receptors can lead to significant pharmacological outcomes .

Case Studies

Several case studies have investigated the effects of related piperidine derivatives in clinical settings:

• Antidepressant Efficacy : A study demonstrated that a piperidine derivative significantly reduced depressive symptoms in patients resistant to conventional treatments, suggesting a promising avenue for further exploration of similar compounds .
• Pain Management : In a randomized controlled trial, a related compound showed significant analgesic effects in chronic pain patients, indicating potential applications for 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid in pain therapy .